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Compound of Interest

Compound Name: 3-Bromo-5-chlorobenzaldehyde

Cat. No.: B066651

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,
synthesis, and reactivity of 3-Bromo-5-chlorobenzaldehyde. The information is intended to
support research and development activities, particularly in the fields of organic synthesis,
medicinal chemistry, and materials science.

Chemical and Physical Properties

3-Bromo-5-chlorobenzaldehyde is a disubstituted aromatic aldehyde.[1] The presence of
both bromine and chlorine atoms on the benzene ring, in conjunction with the aldehyde
functional group, imparts specific reactivity and physical characteristics to the molecule.[1] It
typically appears as a white to light yellow crystalline powder.[2][3]

The following table summarizes the key quantitative properties of 3-Bromo-5-
chlorobenzaldehyde.
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Property Value Source(s)
Molecular Formula C7H4BrCIO [21[41[5]
Molecular Weight 219.46 g/mol [2][41[5]
CAS Number 188813-05-0 [2][41[5]
Melting Point 68-73 °C [31[5]
Boiling Point 264.0 £ 20.0 °C (Predicted) [5]

Density 1.698 + 0.06 g/cm? (Predicted) [5]

Flash Point 113.5+21.8°C [5]

Refractive Index

1.623

[3](5]

Purity >98.0% (GC) [2]
XLogP3 2.7 [4][5]
PSA (Polar Surface Area) 17.1 A2 [4][5]

Spectroscopic Data

While specific spectra for 3-Bromo-5-chlorobenzaldehyde were not found in the initial search,
data for structurally similar compounds are available. For instance, the NIST WebBook has
mass spectrometry data for 3-bromo-5-chloro-2-hydroxybenzaldehyde and infrared spectra for
3-bromobenzaldehyde, which can provide insights into the expected spectral characteristics.[6]
[7] Spectroscopic analysis would typically confirm the presence of the aldehyde C-H stretch,
the carbonyl (C=0) stretch, and aromatic C-H and C-C vibrations in the IR spectrum. The NMR
spectrum would show characteristic shifts for the aromatic protons and the aldehydic proton.

Reactivity and Stability

The reactivity of 3-Bromo-5-chlorobenzaldehyde is primarily dictated by the aldehyde
functional group, which is susceptible to nucleophilic addition and condensation reactions.[1]
The electron-withdrawing nature of the bromine and chlorine substituents can influence the
reactivity of both the aldehyde group and the aromatic ring.
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 Stability: The compound should be stored in a tightly closed container in a dry, cool, and
well-ventilated place.[8] It is noted to be air-sensitive, and storage under an inert gas is
recommended.

» Conditions to Avoid: Heat, flames, and sparks should be avoided.[9]
e Incompatible Materials: Strong oxidizing agents are materials to avoid.[9]

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, hydrogen
chloride, and hydrogen bromide.[9]

Experimental Protocols

A common method for the synthesis of 3-Bromo-5-chlorobenzaldehyde involves the lithiation
of a dihalogenated benzene precursor followed by formylation.[10]

Materials:

3,5-dibromochlorobenzene (27 g, 100 mmol)

e Anhydrous isopropyl ether (300.0 mL)

¢ n-butyllithium (2.6 M in hexane, 40 mL, 100 mmol)

e N,N-dimethylformamide (DMF, 7.5 g, 100 mmol)

e Ammonium chloride solution (80 mL)

e Anhydrous sodium sulfate

 Silica gel for column chromatography

Procedure:

e Under a nitrogen atmosphere, dissolve 3,5-dibromochlorobenzene in anhydrous isopropyl
ether in a dry flask.[10]

e Cool the reaction mixture to -78 °C with continuous stirring.[10]
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o Slowly add the n-butyllithium solution dropwise, maintaining the temperature at -78 °C.[10]
» After the addition is complete, continue stirring the mixture at -78 °C for 30 minutes.[10]

e Add N,N-dimethylformamide (DMF) dropwise, ensuring the temperature remains below -78
°C.[10]

e Upon completion of the reaction, quench it by adding ammonium chloride solution and stir for
an additional 15 minutes.[10]

o Separate the ether layer and wash it sequentially with water (2 x 250 mL).[10]

o Dry the ether layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.[10]

» Purify the crude product by silica gel column chromatography to yield 3-bromo-5-
chlorobenzaldehyde. The reported yield is 16 g (67%).[10]

Applications in Research and Development

3-Bromo-5-chlorobenzaldehyde serves as a valuable intermediate in organic synthesis.[1] Its
utility is particularly noted in the preparation of more complex molecules, including
pharmaceuticals and agrochemicals.[1] The presence of three distinct functional handles—the
aldehyde, the bromo group, and the chloro group—allows for selective and sequential chemical
transformations, making it a versatile building block for constructing diverse molecular
architectures.

Safety and Handling

GHS Hazard Classification:

o Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[4][5]
 Skin Irritation (Category 2): H315 - Causes skin irritation.

o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

Precautionary Statements:
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» Prevention: Wash skin thoroughly after handling. Do not eat, drink or smoke when using this
product. Wear protective gloves, eye protection, and face protection.[8]

o Response: If swallowed, get medical help. Rinse mouth. If on skin, wash with plenty of water.
If eye irritation persists, get medical advice/attention. Take off contaminated clothing and
wash it before reuse.[8]

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local regulations.[8]

Handling and Storage:

Handle in a well-ventilated place.[8]

Avoid contact with skin and eyes.[8]

Avoid the formation of dust and aerosols.[8]

Store in a tightly closed container in a dry, cool, and well-ventilated place, away from
incompatible materials.[8]

Visualizations
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Synthesis Workflow for 3-Bromo-5-chlorobenzaldehyde

1. Dissolve 3,5-dibromochlorobenzene
in anhydrous isopropyl ether

i

2. Cool to -78°C under N2

i

3. Add n-butyllithium dropwise
(Lithiation)

i

4. Stir for 30 min at -78°C

:

5. Add DMF dropwise
(Formylation)

6. Quench with NH4CI solution

7. Separate and wash ether layer

i

8. Dry and concentrate

9. Purify via column chromatography

Product: 3-Bromo-5-chlorobenzaldehyde

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Bromo-5-chlorobenzaldehyde.
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Logical Relationships of 3-Bromo-5-chlorobenzaldehyde

3-Bromo-5-chlorobenzaldehyde

Chemical & Physical Properties Aldehyde Group Bromo & Chloro Substituents

influences

Reactivity Profile

Nucleophilic Addition & Versatile Synthetic Intermediate

Condensation Reactions

(Pharmaceuticals & Agrochemicals)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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